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Compound of Interest

Compound Name: Dioctylamine

Cat. No.: B052008 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of Dioctylamine

Introduction
Dioctylamine (CAS No. 1120-48-5) is a secondary aliphatic amine characterized by the

presence of two octyl groups attached to a nitrogen atom.[1][2] This structure imparts

significant lipophilicity, making it a versatile intermediate in the chemical industry.[3] It typically

appears as a colorless to pale yellow liquid with a characteristic amine-like, fishy odor.[3][4]

While not naturally occurring in significant amounts, it is synthesized for various industrial

applications, including the manufacturing of surfactants, corrosion inhibitors, emulsifiers, and as

a metal extraction agent. This document provides a comprehensive overview of its chemical

structure, physicochemical properties, and generalized experimental protocols for its synthesis

and characterization, intended for a technical audience in research and development.

Chemical Structure and Identification
Dioctylamine is structurally defined as a secondary amine with two C8 alkyl chains. Its identity

is established through various nomenclature and registry systems.

IUPAC Name: N-octyloctan-1-amine

Molecular Formula: C₁₆H₃₅N

Linear Formula: CH₃(CH₂)₇NH(CH₂)₇CH₃

SMILES: CCCCCCCCNCCCCCCCC
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InChI: 1S/C16H35N/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h17H,3-16H2,1-2H3

InChIKey: LAWOZCWGWDVVSG-UHFFFAOYSA-N

CAS Registry Number: 1120-48-5

EC Number: 214-311-6

Physicochemical Properties
The physical and chemical properties of dioctylamine are summarized below. These

properties underscore its behavior in various chemical and physical processes.
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Property Value Reference(s)

Molecular Weight 241.46 g/mol

Appearance
Colorless to pale yellow liquid

or semi-solid

Odor Mild, fishy, amine-like

Melting Point 13 to 16 °C

Boiling Point 297 to 298 °C (at 760 mmHg)

Density 0.799 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.4432

Vapor Pressure 0.01 mmHg at 20 °C

Vapor Density 8.3 (vs air)

Flash Point
> 110 °C (> 230 °F) - closed

cup

Water Solubility Immiscible

Solubility in Organics
Miscible with ethanol, ether,

and chloroform

pKa 11.10 ± 0.19 (Predicted)

Stability
Stable under normal

conditions. Combustible.

Incompatibilities
Strong oxidizing agents, strong

acids.

Experimental Protocols and Workflows
Synthesis and Purification
Dioctylamine is typically synthesized via the nucleophilic substitution of an octyl halide with

ammonia. This reaction yields a mixture of primary, secondary, and tertiary amines, from which

dioctylamine must be isolated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b052008?utm_src=pdf-body
https://www.benchchem.com/product/b052008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Stage

Purification Stage

Ammonia

High-Pressure Reactor

Octyl Halide (e.g., Octyl Bromide)

Mixture of Primary, Secondary, Tertiary Amines

Alkylation
(High T & P)

Fractional Distillation

Separation based on boiling points

Purified Dioctylamine

Structural Elucidation Physical Property Measurement

Purified Dioctylamine Sample

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(GC-MS, LC-MS)

FT-IR Spectroscopy Melting Point Apparatus Boiling Point Determination Pycnometry / Density Meter Refractometry

Structural Confirmation Molecular Weight Confirmation Functional Group ID (N-H)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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